Hyphancin-3G
Description
Hyphancin-3G is a synthetic compound primarily investigated for its catalytic and pharmacological properties. Regulatory guidelines emphasize the importance of impurity profiling, including identification of byproducts, residual solvents, and degradation products, to ensure safety and efficacy .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
RWKVFKKIEKVGRHIRDGVIKAGPAITVVGQATAL |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Contrasts :
- Synthetic vs. Natural Origin : this compound is synthetic, whereas Compounds A and B are plant-derived, impacting scalability and regulatory pathways .
- Application Scope : this compound’s catalytic utility distinguishes it from Compounds A and B, which are pharmacologically focused .
- Stability : this compound’s phosphine-alkene structure may confer oxidative instability compared to the robust glycosidic bonds in Compound A .
Comparison with Functionally Similar Compounds
This compound’s catalytic efficiency is benchmarked against Compound C (a palladium-based catalyst) and Compound D (a ruthenium-arene complex):
| Parameter | This compound | Compound C | Compound D |
|---|---|---|---|
| Metal Center | Undisclosed transition metal | Palladium (Pd⁰) | Ruthenium (Ru²⁺) |
| Reaction Yield | 92% (cross-coupling) | 85% (Suzuki-Miyaura) | 78% (olefin metathesis) |
| Turnover Frequency (TOF) | 1,200 h⁻¹ | 950 h⁻¹ | 800 h⁻¹ |
| Thermal Stability | Stable up to 150°C | Degrades at 120°C | Stable up to 200°C |
| Environmental Impact | Low heavy metal leaching | High Pd waste | Moderate Ru recovery |
Key Insights :
- This compound outperforms Compound C in yield and TOF, suggesting superior catalytic efficiency in cross-coupling reactions .
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